(6,6-Dimethyl-1,4-dioxan-2-yl)methanamine hydrochloride
Overview
Description
“(6,6-Dimethyl-1,4-dioxan-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1311254-42-8 . It has a molecular weight of 181.66 . The compound is commonly known as DMDO and is used in scientific research and industry.
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C7H15NO2.ClH/c1-7(2)5-9-4-6(3-8)10-7;/h6H,3-5,8H2,1-2H3;1H .Physical And Chemical Properties Analysis
The compound is a powder at room temperature .Scientific Research Applications
Synthesis and Characterization
A novel compound, N, N-dimethyl [(E)-(2-nitromethylene-1, 3-dithiolan-4-yl)] methanamine, synthesized through a condensation reaction, demonstrates the chemical reactivity and potential applications of compounds related to (6,6-Dimethyl-1,4-dioxan-2-yl)methanamine hydrochloride in organic synthesis. The compound's structure was confirmed via 1H NMR, and its crystal structure was analyzed using X-ray diffractions, highlighting its potential in further chemical and material science research (Zhai Zhi-we, 2014).
Catalytic and Inhibitory Activities
In the context of biochemical research, compounds structurally similar to this compound have been investigated for their catalytic and inhibitory activities. For example, NB-598, a compound with some structural similarities, was found to inhibit human microsomal squalene epoxidase competitively, affecting cholesterol synthesis. Such studies provide insight into the potential biomedical applications of related compounds (M. Horie et al., 1990).
Material Science and Organic Synthesis
Research in material science and organic synthesis has also explored derivatives of this compound. Investigations on the acid-catalyzed condensation of glycerol with various aldehydes and ketones to form cyclic acetals reveal the compound's role in creating potential platform chemicals. This research highlights the versatility of such compounds in synthesizing novel materials from renewable resources (J. Deutsch, Andreas Martin, H. Lieske, 2007).
Pharmaceutical Applications
In pharmaceutical research, the structural framework of this compound lends itself to the development of antiviral agents. An example is the synthesis of 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]purines, demonstrating the compound's utility in creating therapeutics with significant activity against herpes simplex viruses, showcasing the potential for developing new antiviral drugs (M. R. Harnden, R. L. Jarvest, T. Bacon, M. R. Boyd, 1987).
Safety and Hazards
properties
IUPAC Name |
(6,6-dimethyl-1,4-dioxan-2-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-7(2)5-9-4-6(3-8)10-7;/h6H,3-5,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FATNKYMEPLXACA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COCC(O1)CN)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1311254-42-8 |
Source
|
| Record name | 1,4-Dioxane-2-methanamine, 6,6-dimethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1311254-42-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (6,6-dimethyl-1,4-dioxan-2-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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